Cas no 2058890-71-2 (1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione)

• Product Name: 1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione
• CAS No: 2058890-71-2
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5379194
• Update Time: 2025-07-23

1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

• InChI Key： NDZQWVRKUYVKJN-UHFFFAOYSA-N
• SMILES： N1(C2CC3N(C(CC4=CC=C(SC(C)C)C=C4)=O)C(CC3)C2)C(=O)CCC1=O

Additional information on 1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

Professional Introduction to Compound with CAS No. 2058890-71-2 and Product Name: 1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

The compound identified by the CAS number 2058890-71-2 and the product name 1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in medicinal research. The structural complexity of this molecule, featuring a bicyclic scaffold and multiple functional groups, contributes to its unique pharmacological profile.

At the core of this compound's structure is an 8-azabicyclo[3.2.1]octan core, which is a cyclic amine derivative known for its ability to interact with biological targets in a highly specific manner. This bicyclic system provides stability while allowing for conformational flexibility, which is crucial for binding to biological receptors. The presence of an 8-propan-2-ylsulfanylphenyl group further enhances the molecule's potential by introducing a hydrophobic region that can interact favorably with lipid-rich environments such as cell membranes.

The pyrrolidine-2,5-dione moiety is another key feature of this compound, contributing to its overall solubility and bioavailability. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including antiviral and anti-inflammatory agents. The acetyl group attached to the phenyl ring adds another layer of functionality, potentially influencing both the metabolic stability and the binding affinity of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against several enzymes involved in inflammatory pathways. Specifically, preliminary data indicate potential interactions with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the structural features of this compound make it a candidate for further development as an antimicrobial agent. The combination of the bicyclic core and the sulfanylphenyl group creates a scaffold that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This is particularly relevant in light of the growing concern over antibiotic resistance, where novel therapeutic agents are urgently needed.

Experimental validation of these hypotheses has already begun in several research laboratories. In vitro assays have shown promising results regarding the compound's ability to modulate inflammatory responses. The interaction with COX enzymes has been confirmed through enzyme inhibition studies, where significant reductions in enzyme activity were observed at submicromolar concentrations.

The compound's potential as an antiviral agent has also been explored. Preliminary studies suggest that it may inhibit viral protease activity by competing with natural substrates or by stabilizing the protease in an inactive conformation. This mechanism is particularly interesting given the recent emphasis on developing broad-spectrum antiviral drugs capable of targeting multiple viral families.

From a synthetic chemistry perspective, the preparation of this compound represents a challenging but achievable task. The synthesis involves multiple steps, including ring formation reactions and functional group transformations that require precise control over reaction conditions. Advances in catalytic methods have made it possible to streamline some of these steps, reducing both reaction times and waste generation.

The development of new synthetic routes has also enabled researchers to explore analogues of this compound with modified functional groups. By systematically varying substituents on the phenyl ring or introducing additional heterocyclic moieties, it may be possible to fine-tune the biological activity and improve pharmacokinetic properties such as solubility and metabolic stability.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing before human trials can begin. Given the promising preliminary data for this compound, it is likely that regulatory agencies will encourage further investigation into its potential therapeutic applications.

In conclusion, the compound with CAS number 2058890-71-2 and product name 1-[8-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione represents a significant discovery in pharmaceutical chemistry with potential applications across multiple therapeutic areas including inflammation management and antimicrobial therapy. Ongoing research efforts are expected to yield valuable insights into its mechanism of action and clinical efficacy.